Cas no 37100-67-7 (1-Amino-2-methylpropyl phosphonic acid)
37100-67-7 structure
Product Name:1-Amino-2-methylpropyl phosphonic acid
CAS No:37100-67-7
MF:C4H12NO3P
MW:153.116742134094
CID:296628
PubChem ID:98387
Update Time:2025-04-19
1-Amino-2-methylpropyl phosphonic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Amino-2-methylpropyl phosphonic acid
- NSC-117800
- 37100-67-7
- PHOSPHONIC ACID, P-(1-AMINO-2-METHYLPROPYL)-
- F0304-0003
- 1-Amino-2-methylpropylphosphonic acid
- NSC 117800
- AKOS017343042
- Phosphonic acid, (1-amino-2-methylpropyl)-
- 2-(3-methoxyphenyl)pentanoic acid
- AKOS003614589
- FT-0773646
- CHEMBL41544
- (1-Amino-2-methyl-propyl)-phosphonic acid
- Q27293682
- alpha-aminoisobutylphosphonic acid
- J660.527C
- SCHEMBL1191292
- X890E354UY
- 18108-24-2
- FT-0695230
- NSC117800
- (1-amino-2-methylpropyl)phosphonic acid
- Oprea1_564459
- FT-0770809
- UNII-X890E354UY
- 1-AMINO-2-METHYLPROPANEPHOSPHONIC ACID
-
- Inchi: 1S/C4H12NO3P/c1-3(2)4(5)9(6,7)8/h3-4H,5H2,1-2H3,(H2,6,7,8)
- InChI Key: DGSLPJDIFKVSIB-UHFFFAOYSA-N
- SMILES: P(C(C(C)C)N)(=O)(O)O
Computed Properties
- Exact Mass: 153.05556
- Monoisotopic Mass: 153.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6A^2
- XLogP3: -3.3
Experimental Properties
- Density: 1.295
- Melting Point: 267-272 °C
- Boiling Point: 302.9°Cat760mmHg
- Flash Point: 137°C
- PSA: 83.55
- LogP: 0.80520
1-Amino-2-methylpropyl phosphonic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
37100-67-7 (1-Amino-2-methylpropyl phosphonic acid) Related Products
- 18108-24-2(Phosphonic acid,P-(1-amino-2-methylpropyl)-)
- 98049-00-4((R)-(1-Aminopropyl)phosphonic acid)
- 98048-99-8((S)-(1-Aminopropyl)phosphonic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent